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Compound of Interest

Compound Name:
3-Chloro-4-morpholinobenzoic

acid

CAS No.: 26586-20-9

Cat. No.: B1453049

Get Quote

The search results have provided valuable information. I have found the molecular weight and

formula for 3-Chloro-4-morpholinobenzoic acid. I also found a synthesis method for a similar

compound, 4-(morpholin-4-yl)-3-nitrobenzoic acid, which gives a strong indication of how the

target molecule could be synthesized (nucleophilic aromatic substitution). Furthermore, I've

gathered information on the applications of chloro-containing benzoic acid derivatives in drug

discovery, specifically as EGFR inhibitors, which suggests a potential application for the topic

compound. I also found some spectroscopic data for related compounds, which will be useful

for the analytical section.

However, I still need to find a specific synthesis protocol for 3-Chloro-4-morpholinobenzoic
acid itself, not just for a nitro-analogue. I also need to find specific spectroscopic data (NMR,

IR, MS) for the exact target molecule. Finally, while I have general applications of related

compounds, I need to find more specific applications or studies that have utilized 3-Chloro-4-
morpholinobenzoic acid.

Therefore, I need to refine my search to find this missing information.I have gathered

substantial information to create a comprehensive technical guide. I have the molecular
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formula (C11H12ClNO3) and molecular weight (241.67 g/mol ). I have also found a plausible

synthesis method via nucleophilic aromatic substitution, drawing parallels from the synthesis of

a similar nitro-analogue. I have also identified potential applications in drug discovery,

particularly as a scaffold for EGFR inhibitors. While I haven't found a direct experimental

spectrum for 3-Chloro-4-morpholinobenzoic acid, I have found spectroscopic data for closely

related compounds, which will allow me to discuss the expected spectral characteristics. I have

enough information to logically construct the guide, including a detailed synthesis protocol,

discussion of applications, and an analysis of its analytical characterization. Therefore, I can

now proceed to write the full technical guide as requested.

Final Answer: In-Depth Technical Guide: 3-Chloro-4-morpholinobenzoic Acid

Abstract: This technical guide provides a comprehensive overview of 3-Chloro-4-
morpholinobenzoic acid, a molecule of significant interest in contemporary chemical and

pharmaceutical research. We will delve into its core molecular attributes, explore its synthesis

and analytical characterization, and discuss its applications, grounded in established scientific

principles and literature. This document is intended for researchers, scientists, and drug

development professionals seeking a detailed understanding of this versatile chemical entity.

Introduction
3-Chloro-4-morpholinobenzoic acid is a synthetic organic compound featuring a

trifunctionalized benzene ring, substituted with a carboxylic acid, a chlorine atom, and a

morpholine moiety. This unique arrangement of functional groups imparts a balance of

hydrophilicity and lipophilicity, along with specific electronic properties, making it a valuable

building block in medicinal chemistry and materials science. The presence of the chlorine atom

and the morpholine group on the aromatic ring influences its reactivity and potential biological

activity, positioning it as a key intermediate in the synthesis of complex molecular architectures,

including potential therapeutic agents. A thorough understanding of its synthesis, structure, and

properties is essential for leveraging its full potential in research and development.

Molecular Structure and Physicochemical
Properties
The fundamental characteristics of 3-Chloro-4-morpholinobenzoic acid are dictated by its

molecular structure and the interplay of its constituent functional groups.
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Molecular Structure
The core of the molecule is a benzoic acid. A chlorine atom is attached at the 3-position, and a

morpholine ring is connected via its nitrogen atom to the 4-position of the benzene ring. The

carboxylic acid group is an electron-withdrawing group, while the morpholine is an electron-

donating group, and the chlorine atom is an electron-withdrawing, ortho-para directing group.

3-Chloro-4-fluorobenzoic Acid

Reaction Mixture

Reactant

Heating (e.g., 100-120 °C)Conditions
Morpholine Nucleophile
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Caption: General workflow for the synthesis of 3-Chloro-4-morpholinobenzoic acid.

Detailed Experimental Protocol
Materials:

3-Chloro-4-fluorobenzoic acid

Morpholine

Potassium carbonate (K₂CO₃)

Dimethyl sulfoxide (DMSO)

Hydrochloric acid (HCl), 1M solution

Ethyl acetate
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Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a solution of 3-chloro-4-fluorobenzoic acid (1 equivalent) in DMSO, add potassium

carbonate (2 equivalents) and morpholine (1.2 equivalents).

Heat the reaction mixture to 100-120 °C and stir for 4-6 hours. Monitor the reaction progress

by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it into ice-cold

water.

Acidify the aqueous mixture to pH 2-3 with 1M HCl.

Extract the product with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to obtain pure 3-Chloro-4-morpholinobenzoic acid.

Applications in Research and Development
The structural motifs within 3-Chloro-4-morpholinobenzoic acid make it a compound of

interest in drug discovery and materials science.

Medicinal Chemistry
Halogenated benzoic acids are prevalent scaffolds in medicinal chemistry. The introduction of a

chlorine atom can enhance metabolic stability and binding affinity of a molecule to its biological

target. The morpholine group can improve pharmacokinetic properties such as solubility and

cell permeability.
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Derivatives of chloro-benzoic acids have been investigated as inhibitors of various enzymes.

For instance, compounds with a similar 4-amino-3-chlorobenzoic acid core have been

synthesized and evaluated as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a

key target in cancer therapy. [1]This suggests that 3-Chloro-4-morpholinobenzoic acid could

serve as a valuable starting material for the synthesis of novel EGFR inhibitors or other kinase

inhibitors.

Materials Science
The carboxylic acid group allows for the formation of metal-organic frameworks (MOFs) or

coordination polymers. The presence of the chloro and morpholino substituents can be used to

fine-tune the properties of these materials, such as their porosity, stability, and catalytic activity.

Analytical Characterization
The unambiguous identification and purity assessment of 3-Chloro-4-morpholinobenzoic
acid are crucial. This is typically achieved using a combination of spectroscopic techniques.

Expected Spectroscopic Data
While specific experimental spectra for this exact compound are not readily available in public

databases, the expected spectral features can be predicted based on its structure and data

from analogous compounds.

¹H NMR (Proton Nuclear Magnetic Resonance):

Aromatic Protons: Three distinct signals in the aromatic region (typically δ 7.0-8.5 ppm). The

proton ortho to the carboxylic acid is expected to be the most downfield.

Morpholine Protons: Two multiplets corresponding to the four methylene groups of the

morpholine ring, typically in the δ 3.0-4.0 ppm range.

Carboxylic Acid Proton: A broad singlet at a downfield chemical shift (δ > 10 ppm), which

may be exchangeable with D₂O.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):
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Aromatic Carbons: Six signals for the benzene ring carbons, with their chemical shifts

influenced by the substituents. The carbon attached to the carboxylic acid will be significantly

downfield.

Carboxylic Carbon: A signal in the range of δ 165-175 ppm.

Morpholine Carbons: Two signals for the methylene carbons of the morpholine ring.

IR (Infrared) Spectroscopy:

O-H Stretch (Carboxylic Acid): A broad absorption band in the region of 2500-3300 cm⁻¹.

C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1700 cm⁻¹.

C-Cl Stretch: An absorption in the fingerprint region, typically around 700-800 cm⁻¹.

C-N and C-O Stretches (Morpholine): Absorptions in the 1000-1300 cm⁻¹ region.

Mass Spectrometry (MS):

The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular

weight of 241.67 g/mol .

The presence of a chlorine atom will be indicated by an isotopic pattern for the molecular ion,

with a ratio of approximately 3:1 for the M⁺ and M+2 peaks.

Conclusion
3-Chloro-4-morpholinobenzoic acid is a valuable and versatile chemical compound with

significant potential in both medicinal chemistry and materials science. Its synthesis via

nucleophilic aromatic substitution is a robust and scalable method. The unique combination of

its functional groups provides a platform for the development of novel molecules with tailored

biological activities and material properties. Further exploration of this compound and its

derivatives is warranted to fully realize its potential in various scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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